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Compound of Interest

Compound Name: Tribromochloromethane

Cat. No.: B121526

Abstract

This document provides a comprehensive guide for the utilization of triboromochloromethane
(CBrsCl) as a reference standard in gas chromatography (GC), particularly for the analysis of
trihalomethanes (THMs) and other volatile organic compounds (VOCS). Detailed protocols for
the preparation of calibration standards, validated GC-MS methodologies, and essential data
for ensuring analytical accuracy and precision are presented. This guide is intended for
researchers, scientists, and quality control professionals in environmental monitoring, water
quality analysis, and drug development who require precise and reliable quantification of
halogenated hydrocarbons.

Introduction: The Role of Tribromochloromethane in
Analytical Chemistry

Tribromochloromethane, a member of the trihalomethane family, is a critical reference
material for the quantitative analysis of disinfection byproducts in drinking water and other
environmental matrices.[1][2] The formation of THMs, including tribromochloromethane, is a
consequence of the reaction between chlorine-based disinfectants and natural organic matter
present in water sources.[3] Due to the potential health risks associated with THMs, regulatory
bodies such as the U.S. Environmental Protection Agency (EPA) have established maximum
contaminant levels, necessitating sensitive and accurate analytical methods for their
monitoring.[2]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b121526?utm_src=pdf-interest
https://www.benchchem.com/product/b121526?utm_src=pdf-body
https://www.benchchem.com/product/b121526?utm_src=pdf-body
https://www.benchchem.com/product/b121526?utm_src=pdf-body
https://settek.com/wp-content/uploads/2023/11/EPA-Method-501-1.pdf
https://www.ysi.com/File%20Library/Documents/Application%20Notes/Analysis-of-Trihalomethanes-THMs-in-drinking-water-XA00376.pdf
https://www.benchchem.com/product/b121526?utm_src=pdf-body
https://store.astm.org/d5241-92r24.html
https://www.ysi.com/File%20Library/Documents/Application%20Notes/Analysis-of-Trihalomethanes-THMs-in-drinking-water-XA00376.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The efficacy of any quantitative GC analysis is fundamentally dependent on the purity and
accurate preparation of reference standards. Tribromochloromethane, with its distinct
chromatographic behavior and mass spectrum, serves as an excellent calibrant and quality
control standard. This application note elucidates the critical considerations and detailed
procedures for its use, ensuring the generation of trustworthy and reproducible analytical data.

Physicochemical Properties and Safety
Considerations

A thorough understanding of the physicochemical properties of triboromochloromethane is
paramount for its proper handling, storage, and use as a reference standard.

Table 1: Physicochemical Properties of Tribromochloromethane

Property Value Unit Source

tribromo(chloro)metha

IUPAC Name - [4]
ne

CAS Number 594-15-0 - [4]

Molecular Formula CBrsCl - [4]

Molecular Weight 287.17 g/mol [4]
Colorless to pale

Appearance _ - [1]
yellow solid

Melting Point 55 °C [1]

Boiling Point 160 °C [1]

Density 3.0 g/cm3 [1]

Insoluble in water;
Solubility Soluble in organic - [1]
solvents

Kovats Retention
Index (Standard non- 955 - [4]

polar)
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Safety Precautions:

Tribromochloromethane, like other halogenated hydrocarbons, must be handled with care in
a well-ventilated laboratory, preferably within a fume hood.[4] Personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, is mandatory.

e Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[4][5]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[5] Recommended storage
temperatures are between 2 and 30 °C.[1]

» Disposal: Dispose of waste tribromochloromethane and contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain.[6]

Protocol for Preparation of Tribromochloromethane
Standards

The accuracy of the quantitative analysis is directly linked to the precise preparation of the
calibration standards. The following protocol is based on established methodologies, such as
those outlined in EPA Method 501.1.[1][7]

Preparation of Primary Stock Standard (ca. 2 mg/mL)

This protocol describes the gravimetric preparation of a primary stock standard.

Materials:

Tribromochloromethane (high purity, 299%)

Methanol (purge-and-trap grade)

10 mL volumetric flask with a ground-glass stopper

Analytical balance (readable to 0.1 mg)

100 pL syringe
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Procedure:

Add approximately 9.8 mL of methanol to a 10 mL volumetric flask.

Allow the flask to stand for about 10 minutes to allow any alcohol that has wetted the neck to
evaporate.

Weigh the flask with the methanol to the nearest 0.1 mg and record this weight.

Using a 100 pL syringe, quickly add two or more drops of tribromochloromethane to the
flask. Causality: The rapid addition minimizes evaporative losses of the volatile standard.

Immediately reweigh the flask to the nearest 0.1 mg and record the new weight.

Calculate the net weight of tribromochloromethane added.

Dilute the contents of the flask to the 10 mL mark with methanol, stopper, and invert several
times to ensure complete mixing.

Calculate the exact concentration of the primary stock standard in pg/pL or mg/mL.

Transfer the stock solution to a sealed vial with a PTFE-lined cap and store at 4°C, protected
from light.

Preparation of Secondary and Working Standards

Secondary and working standards are prepared by serial dilution of the primary stock standard.

Materials:

Primary stock standard

Methanol (purge-and-trap grade)

Class A volumetric flasks (e.g., 5 mL, 10 mL)

Micropipettes

Procedure:
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» Allow the primary stock standard to come to room temperature before use.

o To prepare a secondary dilution standard, accurately transfer a known volume of the primary
stock standard into a volumetric flask and dilute to the mark with methanol.

o Working calibration standards are then prepared by further diluting the secondary standard
to achieve the desired concentration range for the calibration curve (e.g., 1-100 pg/L).

e Agueous calibration standards can be prepared by injecting a small, known volume of the
methanolic working standard into a known volume of organic-free water.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)
Methodology

The following GC-MS parameters are recommended for the analysis of
tribromochloromethane, based on common methods for volatile organic compounds like EPA
Method 524.2.[9][10]

Table 2: Recommended GC-MS Parameters
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Parameter

Setting

Rationale

Gas Chromatograph

DB-5ms, 30 m x 0.25 mm ID,

A non-polar column providing

Column 0.25 pm film thickness (or good separation of volatile
equivalent) halogenated hydrocarbons.
) ] ) Inert and provides good
Carrier Gas Helium (99.999% purity) ) o
chromatographic efficiency.
) Optimal for capillary column
Flow Rate 1.0 mL/min (constant flow)

resolution.

Injection Mode

Splitless (1 pL injection

volume)

Maximizes analyte transfer to

the column for trace analysis.

Inlet Temperature

200 °C

Ensures rapid volatilization of

the analyte.

Oven Program

Initial: 35 °C, hold for 5 min;
Ramp: 10 °C/min to 200 °C,

hold for 2 min

Provides separation of early-
eluting VOCs and ensures

elution of later compounds.

Mass Spectrometer

lonization Mode

Electron lonization (El) at 70
eV

Standard ionization technique
for creating reproducible mass

spectra.

Covers the expected mass

fragments of

Mass Range 35-350 amu )

tribromochloromethane and

other THMs.

Maintains analyte integrity and
Source Temperature 230 °C ]

prevents condensation.
Quadrupole Temperature 150 °C Ensures stable mass analysis.

Acquisition Mode

Full Scan and/or Selected lon
Monitoring (SIM)

Full scan for identification; SIM
for enhanced sensitivity and

quantitation.
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Expected Retention Time: Based on its boiling point and the specified GC conditions, the
approximate retention time for tribromochloromethane is expected to be in the range of 12-15
minutes. The exact retention time should be determined experimentally by injecting a standard.

Data Analysis and Quality Control

A multi-point calibration curve should be generated by plotting the peak area of
tribromochloromethane against its concentration. A linear regression analysis should be
applied, with a correlation coefficient (r2) of >0.995 being acceptable.

Quality Control Measures:

» Method Blank: An analysis of organic-free water to ensure no contamination from the
analytical system.

e Laboratory Control Sample (LCS): A standard of known concentration analyzed to verify the
accuracy of the method.

¢ [nternal Standards: The use of an internal standard, such as fluorobenzene, is recommended
to correct for variations in injection volume and instrument response.[5]

e Surrogate Standards: Compounds like 4-bromofluorobenzene and 1,2-dichlorobenzene-d4
can be added to each sample to monitor the analytical performance for each individual
sample.[5]

Workflow and Logical Relationships

The following diagram illustrates the overall workflow for the use of tribromochloromethane
as a GC reference standard.
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Data Processing

Click to download full resolution via product page

Caption: Workflow for using Tribromochloromethane as a GC Standard.

Conclusion

The meticulous use of tribromochloromethane as a reference standard is fundamental to
achieving accurate and reliable quantitative results in the gas chromatographic analysis of
trihalomethanes and other volatile organic compounds. By adhering to the detailed protocols
for standard preparation, employing validated GC-MS methodologies, and implementing robust
quality control measures as outlined in this application note, analytical laboratories can ensure
data of the highest integrity for regulatory compliance, environmental monitoring, and research
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. settek.com [settek.com]

. ysi.com [ysi.com]

. store.astm.org [store.astm.org]

. Tribromochloromethane | CBr3Cl | CID 68984 - PubChem [pubchem.ncbi.nim.nih.gov]
. teledynelabs.com [teledynelabs.com]

. agilent.com [agilent.com]

. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

. epa.gov [epa.gov]

.
(] [e0] ~ (o)) )] EaN w N -

. paragonlaboratories.com [paragonlaboratories.com]
e 10. estanalytical.com [estanalytical.com]

 To cite this document: BenchChem. [Application Note: Tribromochloromethane as a
Reference Standard in Gas Chromatography]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b121526#using-tribromochloromethane-as-a-
reference-standard-in-gas-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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